Cas no 19370-34-4 (1-Sec-Butyl-2-nitrobenzene)

1-Sec-Butyl-2-nitrobenzene structure
1-Sec-Butyl-2-nitrobenzene structure
Product Name:1-Sec-Butyl-2-nitrobenzene
CAS No:19370-34-4
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD00130029
CID:218168
PubChem ID:87557967
Update Time:2025-04-19

1-Sec-Butyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(sec-Butyl)-2-nitrobenzene
    • 1-sec-Butyl-2-nitrobenzene
    • 1-butan-2-yl-2-nitrobenzene
    • Benzene,1-(1-methylpropyl)-2-nitro-
    • 1-sec-Butyl-2-nitro-benzol
    • 2-Nitro-s-butylbenzol
    • EINECS 242-998-2
    • ortho-Nitrophenyl-2-butan
    • 1-(1-methylpropyl)-2-nitrobenzene
    • 1-(butan-2-yl)-2-nitrobenzene
    • GMQQDASXGTUDPJ-UHFFFAOYSA-
    • FCH1122128
    • AX8060444
    • B2427
    • AKOS016846185
    • InChI=1/C10H13NO2/c1-3-8(2)9-6-4-5-7-10(9)11(12)13/h4-8H,3H2,1-2H3
    • AS-59443
    • CS-0316372
    • FT-0766538
    • MFCD00130029
    • DTXSID50941055
    • NS00053774
    • 19370-34-4
    • SCHEMBL6680488
    • T70497
    • 1-NITRO-2-(SEC-BUTYL)BENZENE
    • DA-31598
    • GMQQDASXGTUDPJ-UHFFFAOYSA-N
    • 1-Sec-Butyl-2-nitrobenzene
    • MDL: MFCD00130029
    • Inchi: 1S/C10H13NO2/c1-3-8(2)9-6-4-5-7-10(9)11(12)13/h4-8H,3H2,1-2H3
    • InChI Key: GMQQDASXGTUDPJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1C(C)CC)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.067
  • Boiling Point: 126°C/12mmHg(lit.)
  • Flash Point: 114.7°C
  • Refractive Index: 1.527
  • PSA: 45.82000
  • LogP: 3.63150
  • Solubility: Uncertain

1-Sec-Butyl-2-nitrobenzene Customs Data

  • HS CODE:2904209090
  • Customs Data:

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Sec-Butyl-2-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B700985-50mg
1-sec-Butyl-2-nitrobenzene
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$ 50.00 2022-06-06
TRC
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$ 65.00 2022-06-06
TRC
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$ 115.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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¥1860.0 2022-05-30
Alichem
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1-(sec-Butyl)-2-nitrobenzene
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$258.64 2023-09-02
Apollo Scientific
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19370-34-4 95%
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£115.00 2023-09-02
Apollo Scientific
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Apollo Scientific
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£605.00 2023-09-02
abcr
AB249641-5 g
1-sec-Butyl-2-nitrobenzene, 98%; .
19370-34-4 98%
5 g
€314.50 2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2427-5G
1-sec-Butyl-2-nitrobenzene
19370-34-4 >98.0%(GC)
5g
¥1860.00 2023-06-14

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